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molecular formula C9H9NO2S B139359 Tosylmethyl isocyanide CAS No. 36635-61-7

Tosylmethyl isocyanide

Cat. No. B139359
CAS RN: 36635-61-7
M. Wt: 195.24 g/mol
InChI Key: CFOAUYCPAUGDFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05246958

Procedure details

1.40 g (1.25 mmole) of potassium tert-butoxide was added to a 17 ml ethylene glycol dimethyl ether solution containing 0.73 g (5 mmole) of 4-acetylbenzonitrile, 0.5 ml of ethanol and 1.27 g (6.5 mmole) of p-toluenesulfonylmethylisocyanide under ice-cooling; then the mixture was stirred at room temperature for 0.5 hour and then at 40° C. for an additional hour. After the reaction mixture was cooled by allowing to stand at room temperature, it was filtered under reduced pressure and the filtrate was purified by silica gel chromatography to obtain 0.55 g (yield: 70.4 %) of 2-(4-cyanophenyl)ethylcyanide.
Name
potassium tert-butoxide
Quantity
1.4 g
Type
reactant
Reaction Step One
Name
ethylene glycol dimethyl ether
Quantity
17 mL
Type
reactant
Reaction Step One
Name
4-acetylbenzonitrile
Quantity
0.73 g
Type
reactant
Reaction Step Two
Name
p-toluenesulfonylmethylisocyanide
Quantity
1.27 g
Type
reactant
Reaction Step Two
Name
ethanol
Quantity
0.5 mL
Type
solvent
Reaction Step Two
Name
2-(4-cyanophenyl)ethylcyanide
Yield
70.4%

Identifiers

REACTION_CXSMILES
CC(C)([O-])C.[K+].COCCOC.[C:13]([C:16]1[CH:23]=[CH:22][C:19]([C:20]#[N:21])=[CH:18][CH:17]=1)(=O)[CH3:14].C1(C)C=CC(S([CH2:33][N+:34]#[C-])(=O)=O)=CC=1>C(O)C>[C:20]([C:19]1[CH:22]=[CH:23][C:16]([CH2:13][CH2:14][C:33]#[N:34])=[CH:17][CH:18]=1)#[N:21] |f:0.1|

Inputs

Step One
Name
potassium tert-butoxide
Quantity
1.4 g
Type
reactant
Smiles
CC(C)([O-])C.[K+]
Name
ethylene glycol dimethyl ether
Quantity
17 mL
Type
reactant
Smiles
COCCOC
Step Two
Name
4-acetylbenzonitrile
Quantity
0.73 g
Type
reactant
Smiles
C(C)(=O)C1=CC=C(C#N)C=C1
Name
p-toluenesulfonylmethylisocyanide
Quantity
1.27 g
Type
reactant
Smiles
C1(=CC=C(C=C1)S(=O)(=O)C[N+]#[C-])C
Name
ethanol
Quantity
0.5 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
then the mixture was stirred at room temperature for 0.5 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooling
WAIT
Type
WAIT
Details
at 40° C. for an additional hour
TEMPERATURE
Type
TEMPERATURE
Details
After the reaction mixture was cooled
CUSTOM
Type
CUSTOM
Details
to stand at room temperature
FILTRATION
Type
FILTRATION
Details
it was filtered under reduced pressure
CUSTOM
Type
CUSTOM
Details
the filtrate was purified by silica gel chromatography

Outcomes

Product
Details
Reaction Time
 0.5 h
Name
2-(4-cyanophenyl)ethylcyanide
Type
product
Smiles
C(#N)C1=CC=C(C=C1)CCC#N
Measurements
Type Value Analysis
AMOUNT: MASS 0.55 g
YIELD: PERCENTYIELD 70.4%
YIELD: CALCULATEDPERCENTYIELD 70.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.